(3Ar,4R,5R,6aS)-5-(tert-butyldimethylsilyloxy)-2-oxohexahydro-2H-cyclopenta[b]furan-4-carbaldehyde
(3Ar,4R,5R,6aS)-5-(tert-butyldimethylsilyloxy)-2-oxohexahydro-2H-cyclopenta[b]furan-4-carbaldehyde
TBS-Corey lactone aldehyde is a versatile, hydroxyl-protected intermediate for the synthesis of prostaglandins and prostaglandin analogs. Prostaglandin derivatives with modifications in the alpha chain, the omega chain, or both, are readily accessible from TBS-Corey aldehyde.
Brand Name:
Vulcanchem
CAS No.:
64091-14-1
VCID:
VC0163712
InChI:
InChI=1S/C14H24O4Si/c1-14(2,3)19(4,5)18-12-7-11-9(10(12)8-15)6-13(16)17-11/h8-12H,6-7H2,1-5H3/t9-,10-,11+,12-/m1/s1
SMILES:
CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2
Molecular Formula:
C14H21O4Si
Molecular Weight:
284.42 g/mol
(3Ar,4R,5R,6aS)-5-(tert-butyldimethylsilyloxy)-2-oxohexahydro-2H-cyclopenta[b]furan-4-carbaldehyde
CAS No.: 64091-14-1
Reference Standards
VCID: VC0163712
Molecular Formula: C14H21O4Si
Molecular Weight: 284.42 g/mol
CAS No. | 64091-14-1 |
---|---|
Product Name | (3Ar,4R,5R,6aS)-5-(tert-butyldimethylsilyloxy)-2-oxohexahydro-2H-cyclopenta[b]furan-4-carbaldehyde |
Molecular Formula | C14H21O4Si |
Molecular Weight | 284.42 g/mol |
IUPAC Name | (3aR,4R,5R,6aS)-5-[tert-butyl(dimethyl)silyl]oxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-carbaldehyde |
Standard InChI | InChI=1S/C14H24O4Si/c1-14(2,3)19(4,5)18-12-7-11-9(10(12)8-15)6-13(16)17-11/h8-12H,6-7H2,1-5H3/t9-,10-,11+,12-/m1/s1 |
Standard InChIKey | CLCQNBJFWQERSS-SGUBAKSOSA-N |
Isomeric SMILES | CC(C)(C)[Si](C)(C)O[C@@H]1C[C@H]2[C@@H]([C@H]1C=O)CC(=O)O2 |
SMILES | CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2 |
Canonical SMILES | CC(C)(C)[Si](C)(C)OC1CC2C(C1C=O)CC(=O)O2 |
Description | TBS-Corey lactone aldehyde is a versatile, hydroxyl-protected intermediate for the synthesis of prostaglandins and prostaglandin analogs. Prostaglandin derivatives with modifications in the alpha chain, the omega chain, or both, are readily accessible from TBS-Corey aldehyde. |
Synonyms | [3aR-(3aa,4a,5b,6aa)]-5-(tert-butyl-dimethylsilyl)hexahydro-2-oxo-2H-cyclopenta[b]furan-4-carboxaldehyde |
Reference | 1.Bindra, J.S., and Bindra, R. Prostaglandin Synthesis. (1977). |
PubChem Compound | 10989745 |
Last Modified | Nov 11 2021 |
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